4-[5-(2,6-difluorophenyl)-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-amine

• IUPAC Name: 4-[5-(2,6-difluorophenyl)-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-amine
• InChI: InChI=1S/C10H5F2N5O2/c11-4-2-1-3-5(12)6(4)10-14-9(17-18-10)7-8(13)16-19-15-7/h1-3H,(H2,13,16)
• InChI Key: CCINBRHBSDYZPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=NC(=NO2)C3=NON=C3N)F
• Molecular Formula: C10H5F2N5O2
• Molecular Weight: 265.18 g/mol

Description

4-[5-(2,6-difluorophenyl)-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-amine is a useful research compound. Its molecular formula is C10H5F2N5O2 and its molecular weight is 265.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 265.04113074 g/mol and the complexity rating of the compound is 316. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Photochemical Synthesis

A photochemical methodology for the synthesis of related compounds, such as 3-amino-5-perfluoroaryl-1,2,4-oxadiazoles, has been reported. This method involves the irradiation of Furazan in methanol in the presence of ammonia or primary or secondary aliphatic amines, leading to the formation of these compounds. This photochemical approach offers an alternative pathway for synthesizing fluorinated heterocyclic compounds, which could potentially include derivatives of 4-[5-(2,6-difluorophenyl)-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-amine (Buscemi et al., 2001).

Synthesis of 1,3,4-Oxadiazole Derivatives

A novel method for synthesizing 2,5-disubstituted 1,3,4-oxadiazole derivatives has been developed. This method uses (N-isocyanimino)triphenylphosphorane, secondary amines, carboxylic acids, and aromatic aldehydes, and it can be performed at ambient temperature without a catalyst. This provides an efficient approach to creating fully substituted 1,3,4-oxadiazole derivatives, which may include structures similar to this compound (Ramazani & Rezaei, 2010).

Mechanism of Action

The mechanism of action of this compound is not clear from the information available. It would depend on its intended use, such as whether it is designed to interact with biological systems or used in material science.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound could be diverse, depending on its properties and potential applications. For example, if it has interesting biological activities, it could be studied further for potential medicinal uses. Alternatively, if it has unique physical or chemical properties, it could be investigated for potential uses in material science.